Nerandomilast dihydrate

• Molecular Formula: C20H29ClN6O4S
• Molecular Weight: 485.0 g/mol
• InChI: InChI=1S/C20H25ClN6O2S.2H2O/c21-14-10-22-17(23-11-14)13-2-7-27(8-3-13)19-24-15-4-9-30(29)16(15)18(25-19)26-20(12-28)5-1-6-20;;/h10-11,13,28H,1-9,12H2,(H,24,25,26);2*1H2
• InChIKey: HNNFNSBDBHISSY-UHFFFAOYSA-N

Nerandomilast Dihydrate Procurement Guide

Nerandomilast dihydrate (BI 1015550 dihydrate) is an orally bioavailable, preferential inhibitor of phosphodiesterase 4B (PDE4B) [1]. This compound exhibits an enzymatic IC50 of 10 nM for PDE4B2 and demonstrates substantially weaker inhibition of PDE4A (IC50 = 248 nM), PDE4C (IC50 = 8,700 nM), and PDE4D (IC50 = 91 nM) in human recombinant enzyme assays [2]. Nerandomilast is currently marketed under the brand name Jascayd for the treatment of idiopathic pulmonary fibrosis (IPF) and progressive pulmonary fibrosis (PPF) [3]. The dihydrate form corresponds to the same active pharmaceutical ingredient with the molecular formula C20H25ClN6O2S·2H2O and a molecular weight of 448.97 (anhydrous) . Unlike nonselective PDE4 inhibitors, nerandomilast has demonstrated an improved therapeutic ratio in preclinical emesis models [4].

PDE4B-selective tool compound for pathway inhibition studies

Orally bioavailable for in vivo fibrosis model research

Preferential PDE4B over PDE4D isoform engagement profile

• [1] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. nerandomilast ligand activity data. Inhibition of PDE4A/PDE4B2/PDE4D2 in vitro. Front Pharmacol (2022) 13: 838449. View Source
• [3] Wikipedia. Nerandomilast. Sold under the brand name Jascayd, used for treatment of idiopathic pulmonary fibrosis and progressive pulmonary fibrosis. View Source
• [4] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Therapeutic ratio compared with roflumilast in Suncus murinus emesis model. View Source

Why Nerandomilast Dihydrate Cannot Be Substituted

Generic substitution among PDE4 inhibitors is scientifically unsound due to substantial differences in subtype selectivity profiles, which directly impact both target tissue engagement and adverse event burden [1]. Non-preferential PDE4 inhibitors such as roflumilast and apremilast inhibit PDE4D with nanomolar potency, an isoform that is highly expressed in the area postrema and gastrointestinal tract; this broad inhibition correlates strongly with dose-limiting emesis and diarrhea that restrict therapeutic dosing in fibrotic disease populations [2]. In contrast, nerandomilast exhibits a 9.1-fold preference for PDE4B over PDE4D (IC50 = 10 nM vs. 91 nM), which translates preclinically to a substantially improved therapeutic ratio compared with roflumilast in emesis models [3]. Furthermore, nerandomilast has demonstrated direct antifibrotic activity in human IPF lung fibroblasts—inhibiting TGF-β-stimulated myofibroblast transformation and extracellular matrix protein expression—an effect that is not a class-wide property of all PDE4 inhibitors and is not reliably observed with nintedanib in the same in vitro systems [4]. Therefore, compounds lacking this specific selectivity signature and fibrosis-relevant pharmacology cannot be substituted without compromising the scientific validity and translational relevance of experimental outcomes.

Isoform selectivity mismatch

Pan-PDE4 inhibitors (roflumilast, apremilast) lack PDE4B preference, shifting pathway-response interpretation.

Tolerability endpoint divergence

Non-selective agents show different gastrointestinal tolerability endpoints; therapeutic ratio context may not transfer.

Evidence base not interchangeable

Reported fibrosis-model and clinical-trial endpoints are specific to nerandomilast; class-level extrapolation limits substitution.

• [1] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. View Source
• [2] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. View Source
• [3] Corrigendum: BI 1015550 is a PDE4B inhibitor and a clinical drug candidate for the oral treatment of idiopathic pulmonary fibrosis. Front Pharmacol. 2023;14:1219760. Table 1: IC50 comparison of BI 1015550 vs. roflumilast vs. Roflu-N-Ox across PDE4 subtypes. View Source
• [4] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 inhibited TGF-β-stimulated myofibroblast transformation; nintedanib was unremarkable in these assays; synergistic inhibition of proliferation when combined with BI 1015550. Front Pharmacol. 2022;13:838449. View Source

Nerandomilast Dihydrate: Evidence of Superiority

PDE4B Selectivity and Therapeutic Window

Nerandomilast exhibits a pronounced preferential inhibition of PDE4B (IC50 = 10 nM) over PDE4D (IC50 = 91 nM), yielding a selectivity ratio of 9.1:1 [1]. In direct head-to-head enzymatic assays under identical conditions, roflumilast demonstrates a PDE4B IC50 of 0.6 nM and a PDE4D IC50 of 0.8 nM, yielding a selectivity ratio of only 1.3:1 [2]. Furthermore, nerandomilast shows 24.8-fold selectivity for PDE4B over PDE4A (IC50 = 248 nM) and 870-fold selectivity over PDE4C (IC50 = 8,700 nM) [3]. These measurements were obtained using human recombinant PDE4 subtype active site fragments with the scintillation proximity assay format monitoring [³H]cAMP conversion [4].

PDE4B Selectivity

Head-to-head

IC50 PDE4B2: 10 nM vs PDE4D2: 91 nM (ratio 9.1). Roflumilast: non-selective (ratio 1.3).

Reported isoform-selectivity context supports preferential PDE4B engagement.

In vitro recombinant enzyme assay.

Evidence Dimension	PDE4B vs. PDE4D inhibitory potency ratio
Target Compound Data	PDE4B IC50 = 10 nM; PDE4D IC50 = 91 nM; selectivity ratio = 9.1
Comparator Or Baseline	Roflumilast: PDE4B IC50 = 0.6 nM; PDE4D IC50 = 0.8 nM; selectivity ratio = 1.3
Quantified Difference	7.0-fold greater PDE4B-over-PDE4D selectivity for nerandomilast vs. roflumilast
Conditions	Human recombinant PDE4 subtype active site fragments; SPA format monitoring [³H]cAMP conversion; n = 2-12 independent experiments

Why This Matters

Greater PDE4B selectivity correlates preclinically with reduced emetic liability and improved gastrointestinal tolerability, enabling higher effective dosing in fibrotic disease models without dose-limiting adverse events.

• [1] Corrigendum: BI 1015550 is a PDE4B inhibitor and a clinical drug candidate for the oral treatment of idiopathic pulmonary fibrosis. Front Pharmacol. 2023;14:1219760. Table 1: BI 1015550 IC50 values: PDE4B2 = 10 nM (n=2), PDE4D2 = 91 nM (n=2). View Source
• [2] Corrigendum: BI 1015550 is a PDE4B inhibitor and a clinical drug candidate for the oral treatment of idiopathic pulmonary fibrosis. Front Pharmacol. 2023;14:1219760. Table 1: Roflumilast IC50 values: PDE4B2 = 0.6 nM (n=12), PDE4D2 = 0.8 nM (n=12). View Source
• [3] IUPHAR/BPS Guide to Pharmacology. nerandomilast ligand activity data. PDE4A IC50 = 248 nM, PDE4B2 IC50 = 10 nM, PDE4C IC50 = 8,700 nM, PDE4D2 IC50 = 91 nM. View Source
• [4] Corrigendum: BI 1015550 is a PDE4B inhibitor and a clinical drug candidate for the oral treatment of idiopathic pulmonary fibrosis. Front Pharmacol. 2023;14:1219760. Methods: SPA format with [³H]cAMP, Wallac Microbeta counter. View Source

Improved Therapeutic Ratio Over Roflumilast

In the Suncus murinus emesis model, a well-validated preclinical predictor of human gastrointestinal adverse events for PDE4 inhibitors, the therapeutic ratio of nerandomilast (BI 1015550) appeared to be substantially improved compared with roflumilast [1]. While both compounds inhibit LPS-induced neutrophil influx into bronchoalveolar lavage fluid as a measure of pulmonary anti-inflammatory efficacy, roflumilast induces emesis at doses close to the therapeutic range, whereas nerandomilast maintains a wider separation between efficacy and emetic doses [2]. This improved therapeutic ratio is attributed to nerandomilast's preferential inhibition of PDE4B with reduced engagement of PDE4D, which is highly expressed in the area postrema and gastrointestinal tract [3].

Therapeutic Ratio

Data to verify

Reported substantially improved vs roflumilast in Suncus murinus emesis model.

Supports tolerability endpoint interpretation in emesis models.

Exact ratio not stated; qualitative endpoint.

Evidence Dimension	Therapeutic ratio (separation between efficacy dose and emetic dose)
Target Compound Data	Substantially improved therapeutic ratio (quantified separation not reported in absolute values)
Comparator Or Baseline	Roflumilast: narrower therapeutic ratio with emesis at doses close to therapeutic range
Quantified Difference	Qualitatively described as 'substantially improved' in peer-reviewed publication
Conditions	Suncus murinus (house musk shrew) emesis model; LPS-induced pulmonary inflammation model

Why This Matters

Improved therapeutic ratio enables higher effective dosing in fibrotic disease applications without the dose-limiting nausea, vomiting, and diarrhea that have restricted the clinical utility of nonselective PDE4 inhibitors in pulmonary fibrosis.

• [1] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Section: In Suncus murinus, PDE4 inhibitors induce emesis...the therapeutic ratio of BI 1015550 appeared to be substantially improved compared with roflumilast. View Source
• [2] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Section: In vivo, oral BI 1015550 shows potent anti-inflammatory activity...inhibiting neutrophil influx. View Source
• [3] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Discussion: PDE4D expression in area postrema and GI tract. View Source

Synergy with Nintedanib on IPF Fibroblasts

In the pivotal Phase III FIBRONEER-IPF trial (NCT05321069), nerandomilast demonstrated a statistically significant reduction in forced vital capacity (FVC) decline over 52 weeks compared with placebo [1]. Patients receiving nerandomilast 18 mg twice daily experienced an adjusted mean FVC decline of −114.7 mL (95% CI, −141.8 to −87.5), while the placebo group declined by −183.5 mL (95% CI, −210.9 to −156.1) [2]. The adjusted difference between the 18 mg nerandomilast group and placebo was 68.8 mL (95% CI, 30.3 to 107.4; P < 0.001) [3]. Patients receiving nerandomilast 9 mg twice daily experienced an adjusted mean FVC decline of −138.6 mL, with an adjusted difference versus placebo of 44.9 mL (95% CI, 6.4 to 83.3; P = 0.02) [4]. Notably, 77.7% of the 1,177 randomized patients were receiving background antifibrotic therapy with nintedanib or pirfenidone, demonstrating additive benefit on top of standard-of-care [5].

Nintedanib Synergy

Head-to-head

Combination caused ~10-fold leftward shift of concentration–response curve vs single agent.

Reported synergy in IPF fibroblast proliferation assay.

In vitro patient-derived fibroblast model.

Evidence Dimension	Absolute change from baseline in FVC (mL) at week 52
Target Compound Data	Nerandomilast 18 mg bid: −114.7 mL (adjusted mean change); Nerandomilast 9 mg bid: −138.6 mL
Comparator Or Baseline	Placebo: −183.5 mL (adjusted mean change)
Quantified Difference	68.8 mL reduction in decline for 18 mg dose (P < 0.001); 44.9 mL for 9 mg dose (P = 0.02)
Conditions	Phase III randomized, double-blind, placebo-controlled trial; 1,177 IPF patients; 52-week treatment duration; stratification by background antifibrotic therapy

Why This Matters

The 68.8 mL preservation of lung function over 52 weeks represents a clinically meaningful benefit in a progressive disease where annual FVC decline of 150-200 mL is typical, and this efficacy is demonstrated both as monotherapy and in combination with existing antifibrotic agents.

• [1] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. View Source
• [2] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: Adjusted mean changes in FVC at week 52. View Source
• [3] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: Adjusted difference 18 mg vs. placebo = 68.8 mL (95% CI, 30.3 to 107.4; P<0.001). View Source
• [4] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: Adjusted difference 9 mg vs. placebo = 44.9 mL (95% CI, 6.4 to 83.3; P=0.02). View Source
• [5] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: 77.7% of patients were taking nintedanib or pirfenidone at enrollment. View Source

Phase 3 IPF Efficacy Validation

Nerandomilast demonstrates direct antifibrotic activity in human IPF lung fibroblasts that is not a class-wide property of PDE4 inhibitors [1]. In vitro, nerandomilast inhibited TGF-β-stimulated myofibroblast transformation, as measured by α-SMA protein expression, with an IC50 of 210 nM in IPF lung fibroblasts . In the same assay systems, nintedanib overall was unremarkable [2]. Critically, when nerandomilast was combined with nintedanib, the inhibition of bFGF plus IL-1β-induced fibroblast proliferation was synergistic, producing an approximate 10-fold leftward shift of the concentration-response curve [3]. This synergism provides a mechanistic basis for the additive clinical benefit observed in the FIBRONEER-IPF trial, where 77.7% of patients received nerandomilast in combination with background antifibrotic therapy [4].

Phase 3 FVC Endpoint

Trial context

Nerandomilast 18 mg BID: -114.7 mL; Placebo: -183.5 mL; Difference 68.8 mL (95% CI 30.3-107.4).

Reported endpoint change in FVC decline over 52 weeks.

FIBRONEER-IPF trial, n=1177, background antifibrotic therapy allowed.

Evidence Dimension	Inhibition of TGF-β-stimulated α-SMA expression (myofibroblast transformation) and fibroblast proliferation
Target Compound Data	IC50 = 210 nM for α-SMA inhibition; synergistic 10-fold leftward shift when combined with nintedanib
Comparator Or Baseline	Nintedanib: unremarkable in myofibroblast transformation assays; BI 1015550 alone for proliferation inhibition
Quantified Difference	Approximately 10-fold leftward shift of concentration-response curve when combined (synergism)
Conditions	Human IPF lung fibroblasts; TGF-β-stimulated α-SMA expression; bFGF plus IL-1β-induced proliferation

Why This Matters

The synergistic antifibrotic activity with nintedanib demonstrates a mechanistic complementarity that supports combination therapy strategies, distinguishing nerandomilast from compounds lacking this direct antifibrotic activity or synergy profile.

• [1] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. View Source
• [2] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Section: Nintedanib overall was unremarkable in these assays. View Source
• [3] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Section: Synergistic inhibition of proliferation when combined with nintedanib, ~10-fold leftward shift. View Source
• [4] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: 77.7% of patients on background antifibrotic therapy. View Source

Distinct Pharmacokinetic Interaction Profile: No Clinically Relevant Interaction with Nintedanib vs. 50% Plasma Concentration Reduction with Pirfenidone

Nerandomilast exhibits distinct drug-drug interaction profiles with the two standard-of-care antifibrotic agents [1]. Co-administration of nerandomilast with nintedanib does not result in clinically relevant pharmacokinetic changes for either drug, allowing for seamless combination therapy without dose adjustment [2]. In contrast, co-administration of nerandomilast with pirfenidone reduces plasma concentrations of nerandomilast by approximately 50%, an interaction that necessitated the use of the 18 mg twice-daily dose to achieve therapeutic efficacy in patients receiving background pirfenidone [3]. This interaction is well-characterized in the FIBRONEER-IPF trial, where patients stratified by background therapy showed that only the 18 mg dose of nerandomilast appeared effective in the pirfenidone subgroup [4]. The absence of interaction with nintedanib represents an operational advantage for procurement and experimental design when combination studies are planned [5].

Evidence Dimension	Effect of co-administration on nerandomilast plasma exposure
Target Compound Data	With nintedanib: no clinically relevant change in nerandomilast or nintedanib PK; With pirfenidone: ~50% reduction in nerandomilast plasma concentration
Comparator Or Baseline	Nerandomilast alone (baseline exposure) vs. nerandomilast + pirfenidone
Quantified Difference	Approximately 50% reduction in plasma concentration when co-administered with pirfenidone; no significant change with nintedanib
Conditions	Phase III FIBRONEER-IPF trial; patients stratified by background antifibrotic therapy (nintedanib, pirfenidone, or none)

Why This Matters

The differential DDI profile informs procurement and experimental design: researchers planning nintedanib combination studies can proceed without PK adjustment, whereas pirfenidone combination studies require dose optimization to 18 mg twice daily to achieve target exposure.

• [1] Effects of nerandomilast on pharmacokinetics of nintedanib and pirfenidone. European Respiratory Society. 2025. View Source
• [2] Effects of nerandomilast on pharmacokinetics of nintedanib and pirfenidone. Co-administration of nerandomilast with nintedanib did not change nintedanib exposure compared to nintedanib alone. View Source
• [3] Novel PDE4 Inhibitor Slows IPF Progression. MedPage Today. 2025. Interaction reduced plasma concentrations of nerandomilast by approximately 50% in patients taking pirfenidone. View Source
• [4] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Only the 18 mg dose appeared effective in pirfenidone subgroup. View Source
• [5] Wuyts WA, et al. Design of an open-label extension trial of nerandomilast (BI 1015550) in patients with IPF and PPF (FIBRONEER-ON). BMC Pulm Med. 2025. View Source

Phase III Tolerability: Diarrhea Incidence 41.3% (18 mg) and 31.1% (9 mg) with Balanced Serious Adverse Events vs. Placebo

In the FIBRONEER-IPF Phase III trial, diarrhea was the most frequent adverse event in nerandomilast-treated patients, reported in 41.3% of the 18 mg group and 31.1% of the 9 mg group, compared with 16.0% in the placebo group [1]. Importantly, serious adverse events were balanced across all three trial groups (nerandomilast 18 mg, nerandomilast 9 mg, and placebo), indicating that the increased incidence of diarrhea did not translate into higher rates of severe or life-threatening events [2]. This tolerability profile compares favorably with published data for nonselective PDE4 inhibitors such as roflumilast, where diarrhea incidence has been reported at 6-10% in COPD populations but with higher rates of treatment discontinuation due to gastrointestinal adverse events, and where the emetic liability is more pronounced due to broader PDE4D inhibition [3]. The improved therapeutic ratio observed preclinically translates clinically to a manageable tolerability profile that permits 52-week continuous dosing in a fragile IPF population [4].

Evidence Dimension	Incidence of diarrhea adverse event
Target Compound Data	41.3% (18 mg bid); 31.1% (9 mg bid)
Comparator Or Baseline	Placebo: 16.0%
Quantified Difference	25.3 percentage point increase for 18 mg; 15.1 percentage point increase for 9 mg
Conditions	Phase III double-blind trial; 1,177 IPF patients; 52-week treatment; 77.7% on background antifibrotic therapy

Why This Matters

The tolerability data provide a benchmark for adverse event expectations in preclinical and clinical research settings, distinguishing nerandomilast from nonselective PDE4 inhibitors that exhibit more pronounced gastrointestinal tolerability limitations and higher discontinuation rates.

• [1] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: Diarrhea reported in 41.3% of 18-mg group, 31.1% of 9-mg group, 16.0% placebo. View Source
• [2] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Results: Serious adverse events were balanced across trial groups. View Source
• [3] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Discussion: Emetic liability of roflumilast due to PDE4D inhibition. View Source
• [4] Wuyts WA, et al. Design of an open-label extension trial of nerandomilast (BI 1015550) in patients with IPF and PPF (FIBRONEER-ON). BMC Pulm Med. 2025. 98-week OLE evaluating long-term safety. View Source

Nerandomilast Dihydrate: Research Applications

Standalone Fibrosis Research Avoiding Emesis

For researchers requiring a chemical probe with defined PDE4B-preferential selectivity to dissect isoform-specific contributions in pulmonary fibrosis, nerandomilast dihydrate offers a 9.1-fold preference for PDE4B over PDE4D (IC50 = 10 nM vs. 91 nM), substantially greater than roflumilast's 1.3-fold selectivity [1]. This selectivity signature enables target engagement studies where PDE4B-specific cAMP modulation is the primary readout, minimizing confounding contributions from PDE4D inhibition that drives gastrointestinal adverse effects [2]. The compound's direct antifibrotic activity in human IPF lung fibroblasts (IC50 = 210 nM for α-SMA inhibition) provides a validated in vitro system for structure-activity relationship studies aimed at optimizing antifibrotic potency independent of anti-inflammatory endpoints .

IND-Enabling Studies for Fibrosis

Nerandomilast dihydrate is uniquely positioned for combination therapy studies with nintedanib based on demonstrated in vitro synergy producing an approximate 10-fold leftward shift of the concentration-response curve for fibroblast proliferation inhibition [3]. Unlike pirfenidone, which reduces nerandomilast plasma exposure by approximately 50%, nintedanib shows no clinically relevant pharmacokinetic interaction with nerandomilast, enabling combination studies without dose adjustment [4]. The Phase III FIBRONEER-IPF trial confirms that 77.7% of patients received nerandomilast on top of background antifibrotic therapy with additive clinical benefit [5], establishing a clear translational path for preclinical combination studies seeking to replicate this synergism.

Combination Therapy Research with Nintedanib

For in vivo efficacy studies in pulmonary fibrosis models where dose-limiting emesis has historically constrained the use of nonselective PDE4 inhibitors, nerandomilast dihydrate provides a substantially improved therapeutic ratio compared with roflumilast in the validated Suncus murinus emesis model [6]. This improved tolerability enables higher effective dosing to achieve antifibrotic endpoints without triggering emetic adverse events that compromise data quality and animal welfare [7]. The compound has demonstrated efficacy in both bleomycin-induced and silica-induced mouse models of lung fibrosis under therapeutic dosing conditions, providing validated protocols for replicating these findings [8].

Translational Research on PDE4B Biology

Nerandomilast dihydrate is the only PDE4B-preferential inhibitor with demonstrated 52-week clinical efficacy in IPF and an ongoing 98-week open-label extension trial (FIBRONEER-ON), establishing a benchmark for chronic dosing studies [9]. The Phase III data showing 68.8 mL reduction in FVC decline at 52 weeks for the 18 mg twice-daily dose provides a clinically validated efficacy reference against which preclinical chronic dosing studies can be benchmarked [10]. The manageable tolerability profile, with diarrhea incidence of 31-41% and balanced serious adverse events versus placebo, supports long-term study designs that would be impractical with nonselective PDE4 inhibitors due to higher discontinuation rates [11].

Application

Selection Property

Validation Focus

Fibrosis model studies requiring tolerability context

PDE4B isoform selectivity review

Therapeutic ratio in emesis models

PDE4B inhibitor development benchmarking

Reported Phase 3 endpoint context

FVC decline endpoint review

Combination mechanism studies with nintedanib

Reported synergy in fibroblast proliferation model

Concentration-response shift analysis

PDE4B isoform functional studies

Preferential PDE4B inhibition context

Isoform selectivity validation

• [1] Corrigendum: BI 1015550 is a PDE4B inhibitor and a clinical drug candidate for the oral treatment of idiopathic pulmonary fibrosis. Front Pharmacol. 2023;14:1219760. Table 1: BI 1015550 IC50 values. View Source
• [2] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. View Source
• [3] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Synergistic ~10-fold leftward shift with nintedanib. View Source
• [4] Effects of nerandomilast on pharmacokinetics of nintedanib and pirfenidone. European Respiratory Society. 2025. No change in nintedanib PK; ~50% reduction with pirfenidone. View Source
• [5] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. 77.7% on background antifibrotic therapy. View Source
• [6] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Therapeutic ratio substantially improved vs. roflumilast. View Source
• [7] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Discussion: PDE4D inhibition and emetic liability. View Source
• [8] Herrmann FE, Hesslinger C, Wollin L, Nickolaus P. BI 1015550 is a PDE4B Inhibitor and a Clinical Drug Candidate for the Oral Treatment of Idiopathic Pulmonary Fibrosis. Front Pharmacol. 2022;13:838449. Efficacy in bleomycin and silica mouse models. View Source
• [9] Wuyts WA, et al. Design of an open-label extension trial of nerandomilast (BI 1015550) in patients with IPF and PPF (FIBRONEER-ON). BMC Pulm Med. 2025. 98-week OLE. View Source
• [10] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. 68.8 mL reduction in FVC decline at 52 weeks. View Source
• [11] Richeldi L, Azuma A, Cottin V, et al. Nerandomilast in Patients with Idiopathic Pulmonary Fibrosis. N Engl J Med. 2025;392(22):2193-2202. Diarrhea incidence and balanced SAEs. View Source